Cas no 799833-09-3 (1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide)
1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide
- 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 1,2-diamino-N-[(4-methylphenyl)methyl]-
-
- Inchi: 1S/C19H18N6O/c1-11-6-8-12(9-7-11)10-22-19(26)15-16-18(25(21)17(15)20)24-14-5-3-2-4-13(14)23-16/h2-9H,10,20-21H2,1H3,(H,22,26)
- InChI Key: JQJJGBIPNIYEHD-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)N=C2C(C(NCC3=CC=C(C)C=C3)=O)=C(N)N(N)C=12
1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-4916-2μmol |
1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
799833-09-3 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-4916-5μmol |
1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
799833-09-3 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-4916-1mg |
1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
799833-09-3 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-4916-2mg |
1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
799833-09-3 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3225-4916-3mg |
1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
799833-09-3 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-4916-4mg |
1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
799833-09-3 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3225-4916-5mg |
1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
799833-09-3 | 90%+ | 5mg |
$69.0 | 2023-04-27 |
1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide
Introduction to 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide (CAS No. 799833-09-3)
1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide (CAS No. 799833-09-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroloquinoxaline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various drug development initiatives.
The chemical structure of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide is characterized by a pyrrolo[3,2-b]quinoxaline core functionalized with diamine and N-substituted amide groups. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The compound's molecular formula is C18H18N4O, and it has a molecular weight of approximately 306.36 g/mol.
Recent studies have highlighted the potential of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide in various therapeutic areas. One notable application is its use as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, making it a valuable lead compound for further drug development.
In addition to its antitumor properties, 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.
The pharmacokinetic properties of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide have also been studied in detail. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a potential drug candidate.
To further understand the biological activity and mechanism of action of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide, several in vitro and in vivo studies have been conducted. These studies have provided insights into its interactions with specific cellular targets and signaling pathways. For instance, it has been shown to modulate key signaling proteins involved in cell cycle regulation and apoptosis.
The safety profile of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide is another critical aspect that has been evaluated. Toxicity studies in animal models have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. These findings support its potential for clinical translation.
In conclusion, 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide (CAS No. 799833-09-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and infectious diseases. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical utility.
799833-09-3 (1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)